Cas no 53335-73-2 (2,5-Dichloropyridin-3-ol)

• Product Name: 2,5-Dichloropyridin-3-ol
• CAS No: 53335-73-2
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD13185537
• CID: 938333
• PubChem ID: 9898917
• Update Time: 2025-04-19

2,5-Dichloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2,5-dichloro-
• 2,5-Dichloropyridin-3-ol
• 2,5-Dichlor-3-hydroxy-pyridin
• 2,5-DICHLORO-3-HYDROXYPYRIDINE
• A-6511
• AB66760
• AC1Q78KZ
• CTK8E2415
• FT-0682878
• I14-28612
• 2,5-Dichloropyridin-3-ol, AldrichCPR
• UZTLKHQBGBOLIX-UHFFFAOYSA-N
• 3-Pyridinol, 2,5-dichloro-
• 53335-73-2
• SCHEMBL10004646
• MFCD13185537
• AKOS015851158
• EN300-118432
• CS-0029686
• DB-355262
• DA-18770
• DTXSID80432502

• MDL： MFCD13185537
• Inchi： 1S/C5H3Cl2NO/c6-3-1-4(9)5(7)8-2-3/h1-2,9H
• InChI Key： UZTLKHQBGBOLIX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)O)Cl

Computed Properties

• Exact Mass: 162.95929
• Monoisotopic Mass: 162.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 321.7±37.0 °C at 760 mmHg
• Flash Point: 202.6±28.8 °C
• PSA: 33.12

2,5-Dichloropyridin-3-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines